Cas no 1443339-30-7 (2-[(Di-n-propylamino)methyl]benzaldehyde)

• Product Name: 2-[(Di-n-propylamino)methyl]benzaldehyde
• CAS No: 1443339-30-7
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• MDL: MFCD22372898
• CID: 5190046
• Update Time: 2026-03-05

2-[(Di-n-propylamino)methyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-[(Di-n-propylamino)methyl]benzaldehyde

• MDL： MFCD22372898
• Inchi： 1S/C14H21NO/c1-3-9-15(10-4-2)11-13-7-5-6-8-14(13)12-16/h5-8,12H,3-4,9-11H2,1-2H3
• InChI Key： ZWMFRSYYODTZBJ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC=C1CN(CCC)CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-[(Di-n-propylamino)methyl]benzaldehyde

Introduction to 2-[(Di-n-propylamino)methyl]benzaldehyde (CAS No. 1443339-30-7)

2-[(Di-n-propylamino)methyl]benzaldehyde, with the CAS number 1443339-30-7, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring and the presence of a di-n-propylamino group attached to a methyl group, which imparts specific chemical and biological properties.

The molecular formula of 2-[(Di-n-propylamino)methyl]benzaldehyde is C₁₅H₂₃NO, and its molecular weight is approximately 237.35 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic aldehyde odor. Its solubility in organic solvents such as ethanol, acetone, and dichloromethane makes it suitable for a wide range of chemical reactions and processes.

In the realm of pharmaceutical research, 2-[(Di-n-propylamino)methyl]benzaldehyde has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential as a precursor for the development of new drugs targeting neurological disorders, cancer, and inflammatory conditions. The di-n-propylamino group in the molecule can interact with various biological targets, making it a valuable scaffold for drug design and optimization.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the use of 2-[(Di-n-propylamino)methyl]benzaldehyde in the synthesis of novel anticonvulsant agents. The researchers found that derivatives of this compound exhibited potent anticonvulsant activity in animal models, suggesting its potential as a lead compound for further drug development. The study also highlighted the importance of the di-n-propylamino group in modulating the pharmacological properties of the final products.

In addition to its pharmaceutical applications, 2-[(Di-n-propylamino)methyl]benzaldehyde has been explored for its use in materials science. Its ability to form stable complexes with metal ions has led to its application in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential uses in gas storage, catalysis, and sensing technologies. A recent paper in the journal Chemical Communications reported the successful synthesis of a MOF using 2-[(Di-n-propylamino)methyl]benzaldehyde as a ligand, demonstrating high stability and excellent gas adsorption capacity.

The synthetic versatility of 2-[(Di-n-propylamino)methyl]benzaldehyde has also been leveraged in organic synthesis. Its reactivity with various functional groups allows for the creation of complex molecules with diverse applications. For instance, it can be used as a building block in the synthesis of advanced materials, such as polymers and coatings, where its unique chemical properties can enhance performance characteristics.

Safety considerations are crucial when handling 2-[(Di-n-propylamino)methyl]benzaldehyde. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible substances.

In conclusion, 2-[(Di-n-propylamino)methyl]benzaldehyde (CAS No. 1443339-30-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on drug discovery, materials science, and organic synthesis. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.